Cas no 1903439-09-7 (N-(2-{4-oxo-3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-(2-{4-oxo-3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 1903439-09-7
• MF: C₁₅H₁₂F₃N₃O₄S₂
• MW: 419.398691177368
• CID: 5879064
• PubChem ID: 92127766
• Update Time: 2025-05-19

N-(2-{4-oxo-3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-oxo-3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide
• N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide
• AKOS025389145
• N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]-4-(trifluoromethoxy)benzenesulfonamide
• 1903439-09-7
• F6523-3579
• N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide

• Inchi： 1S/C15H12F3N3O4S2/c16-15(17,18)25-10-1-3-11(4-2-10)27(23,24)20-6-7-21-9-19-12-5-8-26-13(12)14(21)22/h1-5,8-9,20H,6-7H2
• InChI Key： YDMVQKHWGZMWTM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(NCCN1C=NC2C=CSC=2C1=O)(=O)=O

Computed Properties

• Exact Mass: 419.02213271g/mol
• Monoisotopic Mass: 419.02213271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 125Ų

Additional information on N-(2-{4-oxo-3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide

Chemical Compound CAS No. 1903439-09-7: N-(2-{4-Oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide

The compound CAS No. 1903439-09-7, also known as N-(2-{4-Oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide, is a highly specialized organic compound with significant potential in the field of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a thienopyrimidine ring system and a trifluoromethoxy substituent. These features contribute to its exceptional chemical and biological properties.

The core structure of this compound is a thienopyrimidine ring system, which is a fused bicyclic system consisting of a thiophene ring and a pyrimidine ring. This arrangement provides the molecule with aromatic stability and electronic versatility. The presence of the 4-keto group (oxo group) at the pyrimidine ring further enhances its reactivity and selectivity in various chemical reactions. The ethyl group attached to the thienopyrimidine ring serves as a flexible linker, facilitating interactions with other functional groups in the molecule.

One of the most notable features of this compound is the trifluoromethoxy substituent attached to the benzene ring. The trifluoromethoxy group (-OCF₃) is a strong electron-withdrawing group that significantly influences the electronic properties of the benzene ring. This substituent not only increases the stability of the molecule but also enhances its ability to participate in various chemical reactions, such as nucleophilic aromatic substitution and electrophilic substitution. The sulfonamide group (-SO₂NH-) attached to the benzene ring further adds to the molecule's functional diversity, making it suitable for applications in drug design and materials synthesis.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its unique combination of structural features makes it an ideal candidate for targeting specific biological pathways and molecular receptors. For instance, researchers have explored its potential as an inhibitor of certain kinases and proteases, which are key players in various disease states such as cancer and inflammatory disorders.

In addition to its medicinal applications, this compound has also shown promise in materials science. Its aromatic stability and electronic versatility make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. The trifluoromethoxy substituent further enhances its performance in these applications by improving charge transport properties and stability under harsh conditions.

The synthesis of this compound involves a series of intricate chemical reactions, including coupling reactions, oxidation steps, and functional group transformations. Researchers have developed efficient synthetic routes that allow for high yields and excellent purity levels. These methods have been optimized to meet the demands of large-scale production for both research and industrial applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicological effects. Studies indicate that it exhibits low toxicity to aquatic organisms and has a moderate biodegradation rate under standard environmental conditions. These findings are crucial for ensuring its safe use in various industrial and medical applications.

In conclusion, CAS No. 1903439-09-7 represents a cutting-edge organic compound with diverse applications across multiple fields. Its unique structural features, combined with its exceptional chemical properties, make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.